Cas no 2035004-71-6 ((2Z)-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2Z)-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2035004-71-6
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5553415
• PubChem ID: 91819043
• Update Time: 2025-07-23

(2Z)-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• (Z)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(thiophen-2-yl)acrylamide
• (2Z)-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-3-(thiophen-2-yl)prop-2-enamide
• F6524-5651
• 2035004-71-6
• AKOS026694717

• Inchi： 1S/C15H15N5O2S/c1-2-22-15-8-6-12-17-18-13(20(12)19-15)10-16-14(21)7-5-11-4-3-9-23-11/h3-9H,2,10H2,1H3,(H,16,21)/b7-5-
• InChI Key： AIYAANJOIIGVNN-ALCCZGGFSA-N
• SMILES： S1C=CC=C1/C=C\C(NCC1=NN=C2C=CC(=NN12)OCC)=O

Computed Properties

• Exact Mass: 329.09464591g/mol
• Monoisotopic Mass: 329.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Additional information on (2Z)-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 2035004-71-6 and Its Potential Applications in Chemical Biology

The compound with the CAS number 2035004-71-6 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. Its systematic name, (2Z)-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-3-(thiophen-2-yl)prop-2-enamide, suggests a complex and multifaceted structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of the compound, its structural features, and the latest research findings that highlight its potential applications.

The molecular structure of this compound consists of several key functional groups that are known to play crucial roles in biological interactions. The presence of a triazolo[4,3-b]pyridazine core is particularly noteworthy, as this heterocyclic system has been extensively studied for its pharmacological properties. Triazolo[4,3-b]pyridazines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a 6-ethoxy substituent into this core further modulates its chemical properties, potentially enhancing its solubility and bioavailability.

In addition to the triazolo[4,3-b]pyridazine moiety, the compound also features a thiophen-2-yl group and an amide functional group. The thiophene ring is another common structural element in bioactive molecules, known for its ability to interact with biological targets and influence pharmacological activity. The amide group not only contributes to the overall molecular polarity but also serves as a site for further chemical modifications, allowing for the development of derivatives with tailored properties.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex heterocyclic framework. These methods not only enhance the efficiency of synthesis but also allow for the introduction of various substituents at specific positions within the molecule.

Recent research has begun to explore the potential applications of this compound in various therapeutic areas. One particularly promising area is cancer research. Studies have shown that molecules containing triazolo[4,3-b]pyridazine cores can inhibit the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. The presence of the thiophen-2-yl group may further enhance these effects by improving cell membrane permeability and facilitating intracellular delivery.

Another area of interest is the use of this compound as an antimicrobial agent. Antibiotic resistance is a growing global health concern, and novel compounds with unique mechanisms of action are urgently needed. The structural features of this molecule suggest that it may interact with bacterial enzymes or cell wall components, disrupting essential biological processes and leading to bacterial death. Preliminary studies have indeed shown promising results in vitro, indicating potential efficacy against various bacterial strains.

The compound's amide group also opens up possibilities for further derivatization to enhance its pharmacological properties. By introducing additional functional groups or modifying existing ones, researchers can fine-tune factors such as potency, selectivity, and metabolic stability. This flexibility makes it an attractive candidate for drug development programs aimed at addressing unmet medical needs.

In conclusion, the compound with CAS number 2035004-71-6 represents a significant advancement in chemical biology research. Its complex structure and diverse functional groups make it a versatile tool for exploring new therapeutic strategies. As ongoing research continues to uncover its potential applications in cancer therapy and antimicrobial treatment, this molecule is poised to make substantial contributions to the field of medicinal chemistry.